PravastatinLactone-d3

• IUPAC Name: [3-hydroxy-8-[2-(4-hydroxy-6-oxooxan-2-yl)ethyl]-7-methyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2-methylbutanoate
• InChI: InChI=1S/C23H34O6/c1-4-13(2)23(27)29-20-11-16(24)9-15-6-5-14(3)19(22(15)20)8-7-18-10-17(25)12-21(26)28-18/h5-6,9,13-14,16-20,22,24-25H,4,7-8,10-12H2,1-3H3
• InChI Key: OQARDMYXSOFTLN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(=O)OC1CC(C=C2C1C(C(C=C2)C)CCC3CC(CC(=O)O3)O)O
• Molecular Formula: C23H34O6
• DSSTOX Substance ID: DTXSID901103133
• Molecular Weight: 406.5 g/mol
• CAS No.: 81131-71-7

Description

Pravastatin Lactone-d3 is a deuterium-labeled derivative of Pravastatin Lactone. It is primarily used as an internal standard in analytical chemistry for quantifying the concentration of pravastatin in various samples through techniques such as mass spectrometry . Deuterium labeling involves the substitution of hydrogen atoms with deuterium, a stable isotope of hydrogen, which can affect the pharmacokinetic and metabolic profiles of drugs .

Preparation Methods

The preparation of Pravastatin Lactone-d3 involves several synthetic routes and reaction conditions. One common method includes the microbial process for preparing pravastatin, which involves the fermentation of specific microorganisms . The pravastatin lactone batches are combined, and the sodium salt is prepared by dissolving pravastatin lactone in acetone and adding aqueous sodium hydroxide under stirring conditions . This method ensures the formation of the desired compound with high purity.

Chemical Reactions Analysis

Pravastatin Lactone-d3 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include acetic acid, acetonitrile, methanol, and sodium hydroxide . The major products formed from these reactions include the 3-alpha-isomer of pravastatin and a glutathione conjugate . The compound’s stability and degradation behavior are also studied using techniques such as liquid chromatography and mass spectrometry .

Scientific Research Applications

Pravastatin Lactone-d3 has numerous scientific research applications. It is widely used in analytical chemistry for the quantification of pravastatin in biological samples . In the field of medicine, it is used to study the pharmacokinetics and metabolism of pravastatin, providing insights into its therapeutic effects and potential side effects . Additionally, it is employed in the development of new analytical methods for statin drugs, which are essential for reducing morbidity and mortality related to cardiovascular diseases .

Mechanism of Action

Pravastatin Lactone-d3, like pravastatin, is a specific inhibitor of the hepatic enzyme 3-Hydroxy-3-Methylglutaryl Coenzyme A (HMG-CoA) reductase . This enzyme catalyzes the conversion of HMG-CoA to mevalonate, a critical intermediary in cholesterol biosynthesis . By inhibiting this enzyme, pravastatin reduces cholesterol biosynthesis, leading to lower levels of circulating atherogenic lipoproteins . The inhibition of HMG-CoA reductase also has pleiotropic effects, including anti-inflammatory and antiatherosclerotic actions .

Comparison with Similar Compounds

Pravastatin Lactone-d3 is unique compared to other statins due to its deuterium labeling, which can affect its pharmacokinetic and metabolic profiles . Similar compounds include lovastatin, mevastatin, and simvastatin, which are also HMG-CoA reductase inhibitors . pravastatin is highly hydrophilic compared to these compounds, which are administered as prodrug lactones that convert to their active hydroxy acid forms in vivo . This hydrophilicity contributes to pravastatin’s distinct pharmacological properties and therapeutic effects .

Synthesis routes and methods

Procedure details

To a dry 100 ml round-bottomed flask equipped with a stir bar and CaSO4 drying tube was added 3.32 g (7.44 mmol) of pravastatin, 3.47 g (16.8 mmol) of dicyclohexylcarbodiimide (DCC), 1.93 g (16.8 mmol) of N-hydroxysuccinimide and 50 ml of dry dimethylformamide (DMF) (distilled from CaO) and the mixture stirred at room temperature for 16 hours. The resulting suspension was filtered and the filtrate evaporated at 30° C. under reduced pressure. The residue was taken up in 50 ml of 20:1 CHCl3 :MeOH, filtered and evaporated. The resulting yellow oil was applied to 300 g of silica gel and eluted in a stepwise manner (1 liter of 40:1 CHCl3 :MeOH; 1 liter of 30:1 CHCl3 :MeOH, 1 liter of 20:1 CHCl3 :MeOH). The product was eluted with the 20:1 eluant. The good fractions (TLC, 8:1 CHCl3 :isopropyl alcohol (IPA) were combined and evaporated and the resulting oil triturated with ether to yield 2.15 g (71%) of the title compound as a white powder.